Cas no 2179723-84-1 (7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one)

• Product Name: 7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one
• CAS No: 2179723-84-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5409280
• Update Time: 2025-07-20

7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• 7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one

• Inchi： 1S/C11H16N2O2/c1-2-10(15)13-5-3-4-11(8-13)6-9(14)12-7-11/h2H,1,3-8H2,(H,12,14)
• InChI Key： UVUPJWMRQCMTRK-UHFFFAOYSA-N
• SMILES： C1C2(CCCN(C(=O)C=C)C2)CC(=O)N1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.5±34.0 °C(Predicted)
• pka: 16.19±0.20(Predicted)

Additional information on 7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one

Recent Advances in the Study of 7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one (CAS: 2179723-84-1)

The compound 7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one (CAS: 2179723-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique diazaspiro[4.5]decane core and an α,β-unsaturated carbonyl moiety, has shown promising potential in various therapeutic applications, including as a key intermediate in the synthesis of bioactive molecules and as a modulator of specific biological targets.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route involving a Pd-catalyzed coupling reaction, which significantly improved the scalability of this compound for industrial applications. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In addition to its synthetic utility, 7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one has been investigated for its pharmacological properties. Preliminary in vitro studies have demonstrated its ability to interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs), suggesting potential applications in oncology and neurology. For instance, a recent preprint on bioRxiv reported that derivatives of this compound exhibited selective inhibition of certain cancer-associated kinases, with IC50 values in the nanomolar range.

The structural versatility of 7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one has also been explored in the context of drug design. Computational modeling studies, published in ACS Chemical Biology in early 2024, revealed that the spirocyclic framework of this compound provides a rigid scaffold that can be functionalized to enhance binding affinity and selectivity for target proteins. These findings open new avenues for the development of next-generation therapeutics with improved efficacy and reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of 7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one-based compounds. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's potential as a valuable tool in chemical biology and a promising lead for drug discovery.

In conclusion, 7-(1-Oxo-2-propen-1-yl)-2,7-diazaspiro[4.5]decan-3-one (CAS: 2179723-84-1) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features, combined with its demonstrated biological activity, make it a compound of significant interest for future studies. Continued exploration of its synthetic routes, pharmacological properties, and therapeutic applications will likely yield further insights and innovations in the coming years.